Cas no 193482-31-4 (Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester)

Ethyl α-fluoro-α-methyl-β-oxo-benzenepropanoate is a fluorinated β-keto ester derivative characterized by its unique molecular structure incorporating both fluorine and methyl substituents at the α-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of fluorinated pharmaceuticals and agrochemicals. The presence of the β-keto ester moiety enables diverse reactivity, including nucleophilic substitutions and condensation reactions, while the fluorine atom enhances metabolic stability and bioavailability in derived compounds. Its ethyl ester group improves solubility in organic solvents, facilitating purification and subsequent transformations. The compound's structural features make it valuable for developing bioactive molecules with optimized pharmacokinetic properties.
Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester structure
193482-31-4 structure
Product Name:Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester
CAS No:193482-31-4
MF:C12H13FO3
MW:224.228227376938
MDL:MFCD03844751
CID:116380
PubChem ID:10704344
Update Time:2025-07-02

Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester
    • 2-Fluoro-2-Methyl-3-oxo-3-phenylpropionic acid ethyl ester
    • 2-FLUORO-2-METHYL-3-OXO-3-PHENYL-PROPIONIC ACIDETHYL ESTER
    • Ethyl 2-fluoro-2-methyl-3-oxo-3-phenylpropanoate
    • ethyl2-fluoro-2-methyl-3-oxo-3-phenylpropanoate
    • DTXSID70443763
    • 2-Fluoro-2-methyl-3-oxo-3-phenyl-propionic acid ethyl ester
    • 2-fluoro-2-methyl-3-oxo-3-phenylpropanoic acid ethyl ester
    • 193482-31-4
    • MFCD03844751
    • F51470
    • MDL： MFCD03844751
    • Inchi： 1S/C12H13FO3/c1-3-16-11(15)12(2,13)10(14)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
    • InChI Key： OFSFPYILRKIMON-UHFFFAOYSA-N
    • SMILES： FC(C(=O)OCC)(C)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 224.08489
  • Monoisotopic Mass: 224.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 289.2±20.0 °C at 760 mmHg
  • Flash Point: 124.7±16.7 °C
  • PSA: 43.37
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester Security Information

Benzenepropanoic acid, a-fluoro-a-methyl-b-oxo-, ethyl ester Pricemore >>

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